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Compound of Interest

Compound Name: Ammelide

CAS No.: 167613-80-1

Cat. No.: B071617 Get Quote

Executive Summary
Verdict: Ammelide exhibits superior intrinsic thermal stability (Tonset > 360°C) compared to

Melamine Cyanurate (MCA, Tonset ≈ 320–350°C).

However, this difference dictates their distinct applications. MCA is engineered as a sacrificial

heat sink, utilizing its lower-temperature endothermic dissociation to cool polymer melts during

combustion. In contrast, Ammelide functions as a refractory intermediate, promoting char

formation through high-temperature condensation into graphitic carbon nitrides (g-C₃N₄). This

guide analyzes the thermodynamic behaviors, degradation mechanisms, and experimental

protocols required to validate these properties.

Molecular Architecture & Stability Logic
To understand the thermal data, one must first understand the structural forces at play. The

stability difference arises from the nature of the bonds holding the solid state together:

Supramolecular H-bonding (MCA) versus Covalent Tautomerism (Ammelide).

Structural Comparison
Melamine Cyanurate (MCA): A 1:1 supramolecular adduct. It forms a planar "rosette"

network held together by extensive hydrogen bonding between melamine and cyanuric acid.
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These H-bonds are robust but weaker than covalent bonds, leading to dissociation at

elevated temperatures.

Ammelide (6-amino-1,3,5-triazine-2,4-dione): A covalent molecule and a hydrolysis product

of melamine.[1] It possesses a stable triazine ring with hydroxyl and amino substituents,

allowing it to undergo condensation (polymerization) rather than simple dissociation.

Mechanistic Pathway Diagram
The following diagram illustrates the divergent thermal pathways: MCA dissociates, while

Ammelide condenses.
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Figure 1: Divergent thermal degradation pathways. MCA undergoes physical dissociation, while

Ammelide undergoes chemical condensation.

Thermal Performance Analysis
The following data is synthesized from Thermogravimetric Analysis (TGA) under Nitrogen (

) atmosphere at standard heating rates (10°C/min).
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Property
Melamine
Cyanurate (MCA)

Ammelide
Performance
Implication

Tonset (5% Mass

Loss)
320°C – 350°C > 360°C

Ammelide resists

degradation longer.

Tmax (Peak Rate) 390°C – 400°C 420°C – 450°C

Ammelide requires

higher energy to

decompose.

Degradation Mode
Endothermic

Dissociation

Condensation /

Charring

MCA cools; Ammelide

insulates.

Residue at 600°C Low (< 2%) High (> 15%)
Ammelide contributes

significantly to char.

Primary Volatiles
Melamine, HNCO,

CO₂
NH₃, H₂O

MCA releases fuel

diluents; Ammelide

releases ammonia.

Detailed Thermal Behavior
Melamine Cyanurate (MCA)
MCA is valued for its endothermic sink effect.

Phase I (<300°C): Stable. The H-bond network remains intact.

Phase II (320–400°C): The H-bonds break. The complex dissociates into its components:

Melamine and Cyanuric Acid.[2]

Melamine sublimates (endothermic), diluting fuel gases.[2]

Cyanuric Acid decomposes, contributing to minor charring.[2]

Result: Rapid mass loss (nearly 100%) with very little residue, making it ideal for "gas phase"

flame retardancy (fuel dilution).

Ammelide
Ammelide acts as a char promoter.
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Phase I (<360°C): Highly stable due to strong intermolecular forces and covalent ring

stability.

Phase II (>360°C): Condensation reactions initiate. Ammelide molecules link together,

ejecting Ammonia (

).

Phase III (>500°C): Formation of "Melon" and eventually graphitic Carbon Nitride (

). This forms a thermally stable, insulating layer (char) that protects the substrate.

Experimental Protocols (Self-Validating)
To reproduce these results, strict adherence to protocol is required to avoid artifacts (e.g.,

sample pan catalysis or atmosphere contamination).

Protocol: Comparative TGA/DSC
Objective: Determine

and Enthalpy of Decomposition (

).

Equipment: Simultaneous Thermal Analyzer (SDT/STA).

Workflow Diagram:
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Sample Prep:
Dry 12h @ 105°C

(Remove moisture artifacts)

Pan Selection:
Alumina (Al2O3) Open Pan

(Avoid Pt catalysis with amines)

Atmosphere:
N2 Purge (50 mL/min)

(Inert environment)

Heating Program:
30°C to 800°C
Rate: 10°C/min

Data Analysis:
Calc T(5%) & Integral of Heat Flow

Click to download full resolution via product page

Figure 2: Standardized TGA/DSC workflow for nitrogen-based flame retardants.

Critical Experimental Notes (The "Why")
Pan Selection (Crucial): Do not use Platinum pans for melamine derivatives at high

temperatures (

). The amine groups can react with Pt, damaging the sensor and altering data. Use Alumina (

) pans.

Drying: Both materials are hygroscopic. Failure to dry samples at 105°C for 4 hours will

result in a false "mass loss" peak at 100°C, skewing

calculations.
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Sample Mass: Keep mass low (5–10 mg). Large masses cause thermal gradients within the

sample, artificially shifting

to higher temperatures due to heat transfer lag.

Application Implications
When to use MCA:

Target: Polyamides (Nylon 6, Nylon 66).

Mechanism: The processing temperature of Nylon is ~260°C. MCA is stable here but

activates exactly when the polymer begins to degrade (~350°C).

Benefit: Excellent flow properties and moldability; acts as a lubricant.

When to use Ammelide:
Target: High-temperature engineering plastics or intumescent coatings.[2]

Mechanism: Because it decomposes later (>360°C) and forms char, it is better suited for

polymers processed at higher temperatures where MCA might volatilize prematurely

(causing "mold bloom").

Benefit: Superior char yield and barrier formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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